Cas no 2138214-44-3 (1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one)

• Product Name: 1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one
• CAS No: 2138214-44-3
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 5288293
• Update Time: 2025-10-29

1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-AMINO-5-BROMO-4-CHLOROPHENYL)PROPAN-1-ONE
• AT27910
• 1-Propanone, 1-(2-amino-5-bromo-4-chlorophenyl)-
• 1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one

• Inchi： 1S/C9H9BrClNO/c1-2-9(13)5-3-6(10)7(11)4-8(5)12/h3-4H,2,12H2,1H3
• InChI Key： FBEYXOLNIIPXRL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)C(CC)=O)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.3
• Topological Polar Surface Area: 43.1

Additional information on 1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one

Professional Introduction to Compound with CAS No. 2138214-44-3 and Product Name: 1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one

The compound with the CAS number 2138214-44-3 and the product name 1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both amino and halogen substituents in its aromatic ring, combined with the aliphatic ketone moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic efficacy. Among these, arylpropanone derivatives have shown promise as intermediates in the synthesis of various bioactive molecules. The specific arrangement of substituents in 1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one contributes to its unique reactivity and selectivity, which are crucial factors in drug design. The amino group at the 2-position enhances its potential as a nucleophile, while the bromo and chloro substituents at the 5- and 4-positions, respectively, provide opportunities for further functionalization through cross-coupling reactions or other palladium-catalyzed transformations.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel pharmacophores targeting various diseases. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory, antiviral, and anticancer properties. The 1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one scaffold allows for the introduction of diverse functional groups, enabling chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of their target compounds.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound interacts with biological targets. Molecular modeling studies have revealed that the arrangement of atoms in 1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one can be optimized to improve binding affinity to specific enzymes or receptors. These insights are particularly valuable in rational drug design, where predicting molecular interactions before experimental validation can significantly reduce time and resources spent on trial-and-error approaches.

The synthesis of 1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one itself is an intricate process that requires careful control over reaction conditions. The formation of the ketone group is typically achieved through oxidation or condensation reactions, while introducing the bromo and chloro substituents often involves halogenation protocols. The presence of both halogens necessitates precise temperature control to avoid unwanted side reactions. Despite these challenges, modern synthetic methodologies have made significant strides in improving yields and purity, making this compound more accessible for research purposes.

From a regulatory perspective, compounds like 1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies to assess potential hazards at various exposure levels. Additionally, any modifications to its structure must be carefully evaluated to maintain compliance with international pharmaceutical standards. The growing interest in this class of compounds underscores their importance as tools for developing next-generation therapeutics.

The future prospects for 1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are likely to accelerate progress in this area, leading to innovative drug candidates that address unmet medical needs. As our understanding of molecular interactions deepens, so too will our ability to harness the potential of this versatile compound.

In conclusion, 1-(2-Amino-5-bromo-4-chlorophenyl)propan-1-one (CAS No. 2138214-44-3) stands out as a pivotal molecule in pharmaceutical chemistry due to its structural complexity and functional diversity. Its role as a precursor for bioactive molecules underscores its significance in drug development efforts worldwide. With continued advancements in synthetic chemistry and computational biology, this compound is poised to play an even greater role in shaping the future of medicine.